Cas no 1806052-88-9 (Ethyl 4,5-bis(trifluoromethyl)-2-methylphenylacetate)

• Product Name: Ethyl 4,5-bis(trifluoromethyl)-2-methylphenylacetate
• CAS No: 1806052-88-9
• MF: C₁₃H₁₂F₆O₂
• MW: 314.223605155945
• CID: 4789441
• Update Time: 2023-08-17

Ethyl 4,5-bis(trifluoromethyl)-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5-bis(trifluoromethyl)-2-methylphenylacetate

• Inchi： 1S/C13H12F6O2/c1-3-21-11(20)6-8-5-10(13(17,18)19)9(4-7(8)2)12(14,15)16/h4-5H,3,6H2,1-2H3
• InChI Key： XLKIZOKGBPGCMG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC(=O)OCC)=C(C)C=C1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3